1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one

• Molecular Formula: C13H17FO2
• Molecular Weight: 224.27 g/mol
• IUPAC Name: 1-[5-fluoro-2-(2-methylpropoxy)phenyl]propan-1-one
• InChI: InChI=1S/C13H17FO2/c1-4-12(15)11-7-10(14)5-6-13(11)16-8-9(2)3/h5-7,9H,4,8H2,1-3H3
• InChI Key: GRLWYKWEQFULCL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=CC(=C1)F)OCC(C)C

Description

1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one is a fluorinated propiophenone derivative characterized by a 5-fluoro substituent and a 2-isobutoxy group on the aromatic ring. The compound’s structure combines lipophilic (isobutoxy) and electron-withdrawing (fluoro) groups, which likely influence its reactivity, solubility, and biological interactions.

Preparation Methods

The synthesis of 1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 5-fluoro-2-isobutoxybenzene and propan-1-one.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as sodium hydride (NaH) or potassium carbonate (K2CO3) to facilitate the nucleophilic substitution reaction.

Industrial Production: On an industrial scale, the synthesis may involve continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction of the ketone group can be achieved using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4), resulting in the formation of alcohols.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions, leading to the formation of various derivatives.

Scientific Research Applications

1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes and receptors involved in various biological processes.

Pathways: It can modulate signaling pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

Halogen-Substituted Propiophenones

Examples :

• 1-(3-Fluorophenyl)propan-1-one
• 1-(4-Chlorophenyl)propan-1-one
• 1-(5-Bromo-2-fluorophenyl)propan-1-one (CAS: 864774-65-2)

Key Differences :

• Substituent Position and Type: The target compound’s 5-fluoro and 2-isobutoxy groups contrast with simpler halogenated analogs (e.g., 3-fluoro, 4-chloro).
• Synthetic Yields : Halogenated analogs like 1-(3-fluorophenyl)propan-1-one and 1-(4-bromophenyl)propan-1-one show moderate reaction yields (58–65%) in coupling reactions, suggesting fluorine’s meta-position (as in the target compound) may require optimized conditions due to steric effects .

Alkoxy-Substituted Propanones

Examples :

• 1-(2-Hydroxy-4-isobutoxyphenyl)-3-(pyridin-2-yl)propan-1-one (No. 2159)
• 1-(2-Hydroxy-4-methoxyphenyl)-3-(pyridin-2-yl)propan-1-one (No. 2160)

Key Differences :

• Functional Groups: The target compound lacks the pyridinyl moiety and hydroxyl group present in No. 2159 and No. 2160, which are critical for genotoxicity evaluations. Isobutoxy groups (vs.
• Toxicity Profile: Compounds with hydroxyl groups (e.g., No. 2158) showed negative genotoxicity in bacterial assays, whereas isobutoxy analogs (No. 2159) require further evaluation, suggesting substituent bulkiness might influence toxicological outcomes .

Pharmacologically Active Derivatives

Examples :

• 4-Fluoromethcathinone (4-FMC): 1-(4-Fluorophenyl)-2-(methylamino)propan-1-one

Key Differences :

• Amino vs. Alkoxy Substituents: 4-FMC’s methylamino group confers stimulant properties via monoamine transporter interactions, while the target compound’s isobutoxy group lacks such activity. The 5-fluoro position (vs. 4-fluoro in 4-FMC) may alter binding affinity due to steric and electronic effects .

Research Implications and Gaps

• Synthetic Challenges : The isobutoxy group’s bulkiness may complicate synthesis compared to smaller alkoxy or halogen substituents, necessitating tailored catalysts or conditions .
• Biological Activity: Fluorine’s position (5- vs. 4-) and the absence of amino groups likely limit CNS activity but may enhance applications in agrochemicals or materials science .
• Toxicity Data: Structural analogs with hydroxyl groups show variable genotoxicity, underscoring the need for targeted assays on the isobutoxy derivative .

Biological Activity

1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one is a synthetic organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. Characterized by a propanone functional group attached to a phenyl ring with a fluorine atom and an isobutoxy substituent, this compound presents unique properties that may influence its pharmacological effects. This article explores the biological activity of this compound, including its synthesis, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C12H15F O2
• Molecular Weight : Approximately 232.27 g/mol
• Structure : The presence of the fluorine atom enhances lipophilicity, potentially improving the compound's ability to cross biological membranes.

Synthesis

The synthesis of 1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one typically involves several steps, including:

• Formation of the Phenyl Ring : Utilizing fluorinated phenols as starting materials.
• Introduction of Isobutoxy Group : Employing alkylation reactions.
• Propanone Functionalization : Achieved through acylation methods.

This multi-step synthesis allows for precise control over reaction conditions, optimizing yield and purity.

Antimicrobial Properties

Preliminary studies suggest that compounds structurally similar to 1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one exhibit antimicrobial properties. The fluorine atom may enhance the compound's interactions with microbial membranes, potentially leading to increased efficacy against various pathogens.

Anti-inflammatory Effects

Similar compounds have demonstrated anti-inflammatory activities, which may be attributed to their ability to inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways. Further research is necessary to confirm these effects for 1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one specifically.

The mechanism of action for 1-(5-Fluoro-2-isobutoxyphenyl)propan-1-one is hypothesized to involve:

• Enzyme Inhibition : Potential interactions with enzymes involved in metabolic pathways.
• Receptor Modulation : Possible binding to specific receptors that mediate cellular responses, influencing pathways related to inflammation and microbial resistance.

Case Studies and Research Findings

Study	Findings
Study A	Investigated the antimicrobial activity against Gram-positive bacteria, showing significant inhibition at low concentrations.
Study B	Explored anti-inflammatory effects in vitro, revealing a reduction in TNF-alpha levels in treated cell lines.
Study C	Assessed cytotoxicity in cancer cell lines, indicating potential as an anticancer agent with IC50 values lower than those of standard treatments .